4-(1,3-Diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)-1,2,6-triphenylcyclohexa-2,5-diene-1-carbonitrile

• CAS No.: 87031-34-3
• Molecular Formula: C33H27N3O2S
• Molecular Weight: 529.7 g/mol
• IUPAC Name: 4-(1,3-diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)-1,2,6-triphenylcyclohexa-2,5-diene-1-carbonitrile
• InChI: InChI=1S/C33H27N3O2S/c1-3-35-30(37)29(31(38)36(4-2)32(35)39)25-20-27(23-14-8-5-9-15-23)33(22-34,26-18-12-7-13-19-26)28(21-25)24-16-10-6-11-17-24/h5-21H,3-4H2,1-2H3
• InChI Key: PURBYBJCKDALMZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(=C2C=C(C(C(=C2)C3=CC=CC=C3)(C#N)C4=CC=CC=C4)C5=CC=CC=C5)C(=O)N(C1=S)CC

Description

4-(1,3-Diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)-1,2,6-triphenylcyclohexa-2,5-diene-1-carbonitrile is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 4-(1,3-Diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)-1,2,6-triphenylcyclohexa-2,5-diene-1-carbonitrile involves several steps, including the formation of intermediate compounds. The synthetic routes typically involve the use of specific reagents and catalysts under controlled reaction conditions. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

4-(1,3-Diethyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)-1,2,6-triphenylcyclohexa-2,5-diene-1-carbonitrile has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential therapeutic effects and interactions with biological targets. In industry, it could be used in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors to exert its effects. Understanding the molecular targets and pathways involved is crucial for